Cas no 1256820-18-4 (4,5-dimethoxypyridine-2-carboxylic acid)

4,5-Dimethoxypyridine-2-carboxylic acid is a versatile heterocyclic building block with applications in pharmaceutical and agrochemical synthesis. Its pyridine core, functionalized with methoxy groups at the 4- and 5-positions and a carboxylic acid at the 2-position, offers reactivity for further derivatization, such as amidation or esterification. The electron-donating methoxy substituents enhance the stability and modulate the electronic properties of the ring, making it useful in metal-catalyzed cross-coupling reactions or as a ligand precursor. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capacity. High purity and consistent quality ensure reliable performance in synthetic applications.
4,5-dimethoxypyridine-2-carboxylic acid structure
1256820-18-4 structure
Product Name:4,5-dimethoxypyridine-2-carboxylic acid
CAS No:1256820-18-4
MF:C8H9NO4
MW:183.161362409592
MDL:MFCD18255832
CID:2604374
PubChem ID:53407820
Update Time:2025-05-23

4,5-dimethoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dimethoxy-pyridine-2-carboxylic acid
    • 4,5-Dimethoxypicolinic acid
    • 4,5-dimethoxypyridine-2-carboxylic acid
    • 1256820-18-4
    • AS-79057
    • MFCD18255832
    • SB32279
    • SCHEMBL18009392
    • 4,5-dimethoxypicolinicacid
    • 4,5-Dimethoxy-2-pyridinecarboxylic acid
    • SY270471
    • DB-184264
    • S10503
    • CS-0159598
    • 849-498-9
    • MDL: MFCD18255832
    • Inchi: 1S/C8H9NO4/c1-12-6-3-5(8(10)11)9-4-7(6)13-2/h3-4H,1-2H3,(H,10,11)
    • InChI Key: VHFJYYBVBBFJNT-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C(=O)O)=NC=C1OC

Computed Properties

  • Exact Mass: 183.05315777g/mol
  • Monoisotopic Mass: 183.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 68.6Ų

Experimental Properties

  • Density: 1.279±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Solubility: Slightly soluble (33 g/l) (25 º C),

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